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Compound of Interest |

Methyl 3-(4-
Compound Name: (aminoMethyl)phenyl)propanoate
hydrochloride

Cat. No.: B010288

Technical Guide: Methyl 3-(4-
(aminomethyl)phenyl)propanoate HCI

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of Methyl 3-(4-(aminomethyl)phenyl)propanoate hydrochloride. It includes key
data, experimental protocols, and visualizations to support its application in research and
development.

Core Physical and Chemical Properties

Methyl 3-(4-(aminomethyl)phenyl)propanoate hydrochloride is a chemical compound often
utilized as an intermediate in organic synthesis, particularly in the preparation of
pharmaceuticals.[1] Its hydrochloride salt form typically enhances solubility and stability,
making it suitable for various reaction conditions.[2]

Data Presentation

The quantitative properties of Methyl 3-(4-(aminomethyl)phenyl)propanoate HCI are
summarized in the table below for easy reference and comparison.
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Property Value Source

CAS Number 103565-40-8 [31[4]

Molecular Formula C11H16CINO2 [1][3]

Molecular Weight 229.7032 g/mol [3]
White to off-white crystal or

Appearance , [1]
crystalline powder

- Soluble in water; not soluble in

Solubility ] [1]

organic solvents
N Recommended storage at <

Storage Conditions [4]
-15°C or between 2-8°C
methyl 3-(4-

IUPAC Name (aminomethyl)phenyl)propano N/A

ate;hydrochloride

SMILES String

0=C(OC)CCC1=CC=C(CN)C=
C1.[H]CI

[3]

Experimental Protocols

Detailed methodologies for the synthesis and analysis of Methyl 3-(4-

(aminomethyl)phenyl)propanoate HCI are crucial for its effective use and characterization.

Synthesis Protocol

A general method for the preparation of Methyl 3-(4-(aminomethyl)phenyl)propanoate

hydrochloride involves the reaction of its free base form, Methyl 3-(4-

(aminomethyl)phenyl)propanoate, with hydrochloric acid.[1]

General Procedure:

» Dissolution: Dissolve Methyl 3-(4-(aminomethyl)phenyl)propanoate in a suitable solvent.

 Acidification: Add a stoichiometric amount of hydrochloric acid (HCI) to the solution. The

reaction is typically carried out under controlled temperature conditions.[1]
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o Crystallization: The hydrochloride salt will precipitate out of the solution. The mixture may be
cooled to enhance crystallization.

« Isolation and Purification: The resulting solid is collected by filtration, washed with a cold
solvent to remove impurities, and then dried under vacuum. Recrystallization from a suitable
solvent system can be performed for further purification.

Analytical Protocols

The characterization and purity assessment of Methyl 3-(4-(aminomethyl)phenyl)propanoate
HCI can be performed using standard analytical techniques.

High-Performance Liquid Chromatography (HPLC):
HPLC is a common method for assessing the purity of pharmaceutical intermediates.
e Column: A C18 reversed-phase column is often suitable.

* Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., phosphate buffer
with adjusted pH) and an organic solvent like acetonitrile or methanol.

o Detection: UV detection at a wavelength where the compound has significant absorbance
(e.g., 254 nm).

o Sample Preparation: The sample is dissolved in the mobile phase or a compatible solvent.

o Analysis: The retention time and peak purity are analyzed to determine the identity and purity
of the compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
NMR is used to confirm the chemical structure of the compound.
e 1H NMR: Provides information about the number and types of protons in the molecule.

e 13C NMR: Provides information about the carbon skeleton.
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o Sample Preparation: A small amount of the compound is dissolved in a deuterated solvent
(e.g., D20, DMSO-ds).

Mass Spectrometry (MS):

MS is used to determine the molecular weight and fragmentation pattern of the compound,
further confirming its identity.

Visualizations

The following diagrams illustrate key workflows related to Methyl 3-(4-
(aminomethyl)phenyl)propanoate HCI.
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Caption: General workflow for the synthesis of Methyl 3-(4-(aminomethyl)phenyl)propanoate
HCI.
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Caption: Workflow for the analytical characterization of the final product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b010288#physical-and-chemical-properties-of-methyl-
3-4-aminomethyl-phenyl-propanoate-hcl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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